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Compound of Interest

Compound Name: 6-Chloronicotinic acid

Cat. No.: B046074 Get Quote

Essential Safety and Handling Guide for 6-
Chloronicotinic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and

disposal of 6-Chloronicotinic acid, ensuring the well-being of laboratory personnel and

adherence to safety protocols.

Hazard Identification and Classification
6-Chloronicotinic acid is classified as a hazardous substance.[1][2] It is crucial to understand

its potential dangers before handling.

Skin Irritation: Causes skin irritation.[1][2][3][4]

Eye Irritation: Causes serious eye irritation.[1][2][3][4]

Respiratory Irritation: May cause respiratory irritation.[1][2][3][4]

Personal Protective Equipment (PPE)
When handling 6-Chloronicotinic acid, appropriate personal protective equipment is

mandatory to prevent exposure.
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PPE Category Recommended Equipment Rationale

Eye and Face Protection
Chemical safety goggles or a

full-face shield.[5][6][7][8][9]

Protects against dust particles

and splashes that can cause

serious eye irritation.[1][2]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).[6][9]

Prevents direct skin contact

and irritation.[1][2]

Body Protection

Laboratory coat, chemical-

resistant apron, or coveralls.[5]

[6][8][9]

Protects skin from accidental

spills and contamination.

Respiratory Protection

Use in a well-ventilated area or

in a chemical fume hood.[1][6]

[10][11] If dust is generated, a

NIOSH-approved respirator

may be necessary.[5][6]

Minimizes the inhalation of

dust particles that can irritate

the respiratory system.[1][2]

Operational Plan: From Receipt to Disposal
A systematic approach to handling 6-Chloronicotinic acid is essential for maintaining a safe

laboratory environment.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][6]

Keep away from incompatible materials such as strong oxidizing agents.[1][2]

Store below eye level to minimize the risk of dropping and spillage.[7][11]

2. Handling and Use:

All handling of 6-Chloronicotinic acid powder should be conducted in a chemical fume

hood to control dust.[10][11]
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Avoid breathing dust.[1][6]

Wash hands thoroughly after handling.[1][5]

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.[1][2][6]

3. First Aid Measures:

After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[5]

After skin contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[5][10]

If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[1][2][5]

If swallowed: Do NOT induce vomiting. Rinse mouth with water and drink 2-4 cupfuls of milk

or water. Seek medical attention.[5]

Disposal Plan
Proper disposal of 6-Chloronicotinic acid and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Classification: 6-Chloronicotinic acid is a halogenated organic compound.[12]

Container Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and

include the full chemical name.[13][14]

Segregation: Do not mix halogenated organic waste with non-halogenated waste streams to

avoid costly disposal procedures.[14][15]

Disposal Method: Dispose of waste through an authorized hazardous waste disposal

company. Do not empty into drains.[1][2] Sweep up solid spills and place them into a

suitable, labeled container for disposal.[1][2][5]
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Quantitative Data Summary
Property Value

Molecular Formula C6H4ClNO2[4][6]

Molecular Weight 157.55 g/mol [3][4]

Appearance White to yellow to orange powder/crystal[16]

Hazards

Skin Irritant (Category 2), Eye Irritant (Category

2), Specific Target Organ Toxicity - Single

Exposure (Category 3, Respiratory system)[1][2]

Visual Workflows
The following diagrams illustrate key procedures for handling 6-Chloronicotinic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/6-Chloronicotinic-acid
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H21-5-X9.pdf
https://www.cpachem.com/msds?num=SB39970&dnl=sd_-_6-Chloronicotinic_acid_CAS_5326-23-8_%28SB39970%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/6-Chloronicotinic-acid
https://www.tcichemicals.com/IN/en/p/C1116
https://www.fishersci.com/store/msds?partNumber=AC168690050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1562006&productDescription=6-CHLORONICOTINIC+ACID+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b046074?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Set up work area in
Chemical Fume Hood

Gather all necessary
equipment and reagents

Weigh 6-Chloronicotinic acid
in fume hood

Proceed to handling

Slowly add to solvent
(if applicable)

Perform experimental procedure

Decontaminate glassware
and work surfaces

Procedure complete

Dispose of waste in
'Halogenated Organic Waste' container

Remove PPE

Wash hands thoroughly
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Initial Response

Assessment & Containment

Cleanup & Decontamination

Reporting

Alert personnel in the immediate area

Evacuate non-essential personnel

Assess the size and nature of the spill

If safe to do so

Don appropriate PPE
(respirator if necessary)

Contain the spill using
appropriate absorbent material

Carefully sweep solid material
into a labeled waste container

Decontaminate the spill area

Dispose of all contaminated
materials as hazardous waste

Report the incident to the
lab supervisor and EHS

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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